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Compound of Interest

Compound Name: Aurein 2.4

Cat. No.: B12368125 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to Aurein 2.4
Aurein 2.4 is an antimicrobial peptide (AMP) originally isolated from the Australian green and

golden bell frog (Litoria aurea).[1] Like other members of the aurein family, it exhibits broad-

spectrum antimicrobial and anticancer activities.[1] These peptides are of significant interest as

potential alternatives to conventional antibiotics due to their rapid mechanism of action and a

lower propensity for developing resistance. The primary mode of action for many aurein

peptides is the disruption of the microbial cell membrane, leading to cell death.[2][3][4]

Minimum Bactericidal Concentration (MBC) Data
While specific Minimum Bactericidal Concentration (MBC) data for Aurein 2.4 is not readily

available in the cited literature, data for the closely related peptide, Aurein 1.2, provides

valuable insight into the bactericidal potential of this peptide family. The MBC is defined as the

lowest concentration of an antimicrobial agent required to kill ≥99.9% of the initial bacterial

inoculum.[5]

The table below summarizes the Minimum Inhibitory Concentration (MIC) and MBC values for

Aurein 1.2 and some of its analogues against various bacterial strains. It is important to note

that the MBC is often the same or slightly higher than the MIC for bactericidal peptides.
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Microorganism Peptide MIC (µM) MBC (µM) Citation

Staphylococcus

aureus (ATCC

CRM 6538)

Aurein 1.2 8 8 [5]

Methicillin-

resistant S.

aureus (MRSA)

(ATCC 12493)

Aurein 1.2 16 16 [5]

S. aureus (ATCC

29213)
Aurein 1.2 8 mg/L 16 mg/L [6]

Methicillin-

resistant S.

aureus (ATCC

43300)

Aurein 1.2 8 mg/L 16 mg/L [6]

Enterococcus

faecalis (ATCC

29212)

Aurein 1.2 8 mg/L 32 mg/L [6]

Vancomycin-

resistant E.

faecalis (ATCC

51299)

Aurein 1.2 16 mg/L 32 mg/L [6]

Streptococcus

pyogenes (ATCC

19615)

Aurein 1.2 4 mg/L 8 mg/L [6]

Enterococcus

faecalis
Aurein 1.2 - 22 [7]

Bacillus subtilis

(NBIMCC 3562)
Aurein 1.2 160 µg/mL NI [8]

Escherichia coli

(NBIMCC K12

407)

Aurein 1.2 40 µg/mL NI [8]
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NI: Not Indicated

Experimental Protocol: Determination of Minimum
Bactericidal Concentration (MBC)
This protocol outlines the standard broth microdilution method to determine the MBC of Aurein
2.4.

Materials:

Aurein 2.4 peptide

Bacterial strains of interest

Cation-adjusted Mueller-Hinton Broth (CAMHB)

Sterile 96-well microtiter plates

Sterile pipette tips and tubes

Incubator (37°C)

Plate shaker

Spectrophotometer or microplate reader (for MIC determination)

Mueller-Hinton Agar (MHA) plates

Sterile saline or phosphate-buffered saline (PBS)

0.01% acetic acid with 0.2% bovine serum albumin (BSA) (for peptide dilution)

Procedure:

Preparation of Bacterial Inoculum:

From a fresh agar plate, select a few colonies of the test bacterium and inoculate into

CAMHB.
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Incubate overnight at 37°C with shaking.

Dilute the overnight culture in fresh CAMHB to achieve a final concentration of

approximately 5 x 10^5 colony-forming units (CFU)/mL.

Preparation of Aurein 2.4 Dilutions:

Prepare a stock solution of Aurein 2.4 in a suitable solvent (e.g., sterile deionized water or

0.01% acetic acid).

Perform serial twofold dilutions of the peptide in 0.01% acetic acid with 0.2% BSA to

prevent peptide adsorption to plasticware. The concentration range should bracket the

expected MIC.

Minimum Inhibitory Concentration (MIC) Assay:

In a 96-well microtiter plate, add 100 µL of the bacterial suspension to each well.

Add 11 µL of the serially diluted Aurein 2.4 solutions to the corresponding wells.

Include a positive control (bacteria with no peptide) and a negative control (broth only).

Incubate the plate at 37°C for 18-24 hours.

The MIC is the lowest concentration of the peptide that shows no visible bacterial growth.

MBC Determination:

From the wells corresponding to the MIC and higher concentrations showing no visible

growth, take a 10 µL aliquot.

Plate the aliquot onto MHA plates.

Incubate the MHA plates at 37°C for 18-24 hours.

The MBC is the lowest concentration of the peptide that results in a ≥99.9% reduction in

CFU compared to the initial inoculum count.
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Visualizations
Experimental Workflow for MBC Determination
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Caption: Workflow for determining the Minimum Bactericidal Concentration (MBC).

Proposed Mechanism of Action: Membrane Disruption by Aurein Peptides
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Caption: Proposed membranolytic mechanism of Aurein peptides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b12368125?utm_src=pdf-custom-synthesis
https://www.novoprolabs.com/p/aurein-2-4-315409.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10244799/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10244799/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8757789/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8757789/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8463292/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8463292/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9952496/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9952496/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1855459/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1855459/
https://www.researchgate.net/figure/Aurein-12-minimal-bactericidal-concentration-MBC-Standardized-suspensions-of_fig2_323664656
https://pmc.ncbi.nlm.nih.gov/articles/PMC12074479/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12074479/
https://www.benchchem.com/product/b12368125#minimum-bactericidal-concentration-mbc-of-aurein-2-4
https://www.benchchem.com/product/b12368125#minimum-bactericidal-concentration-mbc-of-aurein-2-4
https://www.benchchem.com/product/b12368125#minimum-bactericidal-concentration-mbc-of-aurein-2-4
https://www.benchchem.com/product/b12368125#minimum-bactericidal-concentration-mbc-of-aurein-2-4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12368125?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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